N-butyl-2-methylaniline
Description
N-Butyl-2-methylaniline (systematic name: N-butyl-2-methylbenzenamine) is an aromatic amine derivative characterized by a butyl group attached to the nitrogen atom and a methyl substituent at the ortho position of the benzene ring. Structurally, it combines alkylation at the amine group with steric and electronic modulation via the aromatic methyl group.
This compound is likely synthesized via alkylation of 2-methylaniline with butyl halides or through nucleophilic substitution reactions, similar to methods described for N-(2-cyanoethyl)-N-methylaniline (cyanoethylation of N-methylaniline) .
Properties
CAS No. |
7277-86-3 |
|---|---|
Molecular Formula |
C11H17N |
Molecular Weight |
163.26 g/mol |
IUPAC Name |
N-butyl-2-methylaniline |
InChI |
InChI=1S/C11H17N/c1-3-4-9-12-11-8-6-5-7-10(11)2/h5-8,12H,3-4,9H2,1-2H3 |
InChI Key |
NSTOKAMMRZTATB-UHFFFAOYSA-N |
Canonical SMILES |
CCCCNC1=CC=CC=C1C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
Key structural analogs and their properties are summarized below:
Inferences for N-Butyl-2-Methylaniline :
- Molecular Weight : Estimated ~191.3 g/mol (C₁₁H₁₇N).
- Physical State : Likely liquid at room temperature due to the bulky butyl group reducing crystallinity.
- Acidity (pKa) : The butyl group’s electron-donating nature may raise the pKa compared to N-methylaniline (5.96), making it less acidic. The ortho-methyl group may further sterically hinder protonation .
Toxicity and Environmental Impact
- Toxicity Data: Limited for many aniline derivatives. For example, N-(cyclohex-2-en-1-yl)-N-methylaniline lacks acute or chronic toxicity data and is labeled for research use only .
- Handling precautions (e.g., professional training, PPE) are advised .
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